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Compound of Interest

Compound Name: Peiminine

Cat. No.: B1679210

Introduction

Peiminine, a major isosteroidal alkaloid extracted from the bulbs of Fritillaria species, is known
for its significant anti-inflammatory, antitussive, and expectorant properties.[1][2] Accurate and
reliable quantification of Peiminine in raw materials and pharmaceutical preparations is crucial
for quality control and pharmacological research. This application note details a robust High-
Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-
ELSD) method for the quantitative analysis of Peiminine.

Chemical Properties

Chemical Name: (1R,2S,6S,9S,10S,11S,14S,15S,18S,20S,23R,24S)-10,20-dihydroxy-
6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one[3]

Synonyms: Verticinone, Fritillarine, Imperialine, Zhebeinone[3][4]

Molecular Formula: C27Ha3NOs|[5]

Molecular Weight: 429.64 g/mol [1][5]

Experimental Protocols

1. Instrumentation and Materials
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HPLC System: Agilent 1100/1260 series or equivalent, equipped with a quaternary pump,
autosampler, column oven, and degasser.

Detector: Evaporative Light Scattering Detector (ELSD), Alltech 3300 or equivalent.

Chromatographic Column: Agilent Hypersil BDS-C18 (4.0 mm x 250 mm, 5 pum) or Waters
XTerra RP18 (150 mm x 3.9 mm, 5 um).[6][7]

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Deionized water,
Diethylamine, Ammonium bicarbonate.

Reference Standard: Peiminine (purity 298%).
Sample: Dried bulbs of Fritillaria species.
. Preparation of Standard Solutions
Accurately weigh 10 mg of Peiminine reference standard.
Dissolve in methanol to make a stock solution of 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with methanol to
obtain concentrations ranging from 0.05 mg/mL to 1.0 mg/mL.

Filter all solutions through a 0.45 um syringe filter before injection.
. Sample Preparation
Pulverize the dried Fritillaria bulbs into a fine powder (approximately 40 mesh).
Accurately weigh 1.0 g of the powder into a conical flask.
Add 25 mL of a chloroform-methanol (4:1, v/v) mixture.
Perform ultrasonication for 30 minutes.
Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and evaporate to dryness under reduced pressure.
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¢ Dissolve the residue in 5 mL of methanol.

 Filter the solution through a 0.45 um syringe filter prior to HPLC analysis.

4. HPLC-ELSD Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of

Peiminine.
Parameter Condition 1 Condition 2
Col Agilent Hypersil BDS-C18 (4.0  Waters XTerra RP18 (150 mm
olumn
mm x 250 mm, 5 um)[6][8] x 3.9 mm, 5 um)[7][9]
Acetonitrile and 10 mmol/L
) Acetonitrile:Water:Diethylamin Ammonium Bicarbonate (pH
Mobile Phase . . .
e (37:63:0.03, v/iviv)[6] 10.10) in a gradient elution[7]
[°]
Flow Rate 1.0 mL/min[6][10] 1.0 mL/min
Column Temp. 30°C 30°C
Injection Vol. 10 pL 10 pL
ELSD Drift Tube Temp. 115°CJ6] 90°C[11]

Gas Flow Rate

3.0 L/min (Nitrogen)[6][11]

2.3 L/min (Nitrogen)[11]

5. Method Validation

The analytical method was validated for linearity, precision, and accuracy.

Parameter

Result

Linearity Range

0.03188 - 1.020 mg/mL[6]

Correlation Coefficient (r2)

>0.999

Precision (RSD)

< 3.0%

Recovery

98.40% - 102.1%[6][7]
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Data Presentation

Table 1. Summary of Quantitative HPLC-ELSD Methods for Peiminine Analysis

Linearity

Method Mobile Recovery
Column Range RSD (%)
Reference Phase (%)
(mg/mL)
Agilent
) Acetonitrile:W
Hypersil )
ater:Diethyla 0.03188 -
[6] BDS-C18 _ 102.1 3.86
mine 1.020
(4.0 x 250
(37:63:0.03)
mm, 5 um)
Waters Acetonitrile &
XTerra RP18 10 mmol/L »
[7] Not Specified  98.40 2.63
(150 x 3.9 NHsHCOs
mm, 5 um) (pH 10.10)
Waters Acetonitrile &
XTerra RP18 10 mmol/L »
9] Not Specified  98.2 2.2
(150 x 3.9 NH4HCOs
mm, 5 pm) (pH 10.10)
Visualizations

Diagram 1: Experimental Workflow for Peiminine HPLC-ELSD Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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